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Compound of Interest

Compound Name: A 419259 (GMP)

Cat. No.: B1231660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of A-419259, a potent and selective

inhibitor of the Src family of kinases (SFKs). This document consolidates key chemical

properties, biological activities, and handling information for the Good Manufacturing Practice

(GMP) grade of this compound, intended for research and drug development applications.

Chemical Identity and Properties
A-419259, also known as RK-20449, is a pyrrolopyrimidine-based ATP-competitive inhibitor of

Src family kinases.[1][2] It is available in different forms, with the trihydrochloride salt being

commonly used in research.

Table 1: Chemical and Physical Properties of A-419259 and its Trihydrochloride Salt
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Property A-419259 (Free Base) A-419259 Trihydrochloride

Synonyms RK-20449[3] RK-20449[3]

CAS Number 364042-47-7[1][2] 1435934-25-0[3][4]

Molecular Formula C₂₉H₃₄N₆O C₂₉H₃₄N₆O · 3HCl[3][5]

Molecular Weight 482.62 g/mol 592.00 g/mol [4]

Appearance Crystalline solid White to beige powder

Purity ≥95%[3] ≥98% (HPLC)[5]

λmax Not specified 238, 291 nm[3]

Table 2: Solubility Data for A-419259 and its Trihydrochloride Salt

Solvent
A-419259 (Free Base)
Solubility

A-419259 Trihydrochloride
Solubility

DMSO 16 mg/mL (33.15 mM)[6] Soluble to 20 mM[5]

Methanol Not specified 1.4 mg/mL[3]

Water Not specified Soluble to 100 mM[5]

PEG300/Tween80/ddH₂O
Formulation for in vivo use

described[6]
Not specified

Corn Oil
Formulation for in vivo use

described[6]
Not specified

Biological Activity and Mechanism of Action
A-419259 is a highly selective and potent inhibitor of Src family kinases, which are non-

receptor tyrosine kinases that play crucial roles in cell proliferation, differentiation, survival, and

migration.[1][6] Dysregulation of SFK activity is implicated in various cancers, including chronic

myeloid leukemia (CML) and acute myeloid leukemia (AML).[3][5]

Table 3: Inhibitory Activity of A-419259 against Various Kinases
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Kinase Target IC₅₀ (nM) Reference

Src 9 [1][6]

Lck <3 [1][6]

Lyn <3 [1][6]

Hck 0.43 - 11.26 [3][5]

c-Abl 3,000 [3]

PKC >33,000 [3]

A-419259 exerts its inhibitory effect by binding to the ATP-binding site of the kinase domain of

SFKs.[7][8] This binding event stabilizes an inactive conformation of the kinase, characterized

by an "αC-helix-out" arrangement, which prevents the necessary conformational changes for

kinase activation and subsequent phosphotransfer.[7][8] This blockade of SFK

autophosphorylation disrupts downstream signaling pathways critical for oncogenesis.[6]

Signaling Pathway
The following diagram illustrates the mechanism of action of A-419259 in inhibiting Src family

kinase signaling.
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Caption: Mechanism of A-419259 as a Src Family Kinase inhibitor.

Experimental Protocols
Detailed protocols for the chemical synthesis of A-419259 are proprietary. However, protocols

for its use in biological assays are available from various studies.
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In Vitro Kinase Assay
This protocol outlines a general method for assessing the inhibitory activity of A-419259 against

purified Src family kinases.

Objective: To determine the IC₅₀ value of A-419259 for a specific Src family kinase.

Materials:

Purified recombinant Src family kinase (e.g., Src, Lck, Lyn).

A-419259 stock solution (e.g., 10 mM in DMSO).

Kinase buffer (composition varies, typically contains Tris-HCl, MgCl₂, DTT).

ATP.

Specific peptide substrate for the kinase.

Detection reagents (e.g., phosphospecific antibodies, luminescence-based ATP detection

kits).

96-well or 384-well plates.

Procedure:

Prepare serial dilutions of A-419259 in kinase buffer.

Add the diluted A-419259 or vehicle control (DMSO) to the wells of the assay plate.

Add the purified kinase and peptide substrate to the wells.

Initiate the kinase reaction by adding ATP.

Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time.

Stop the reaction (e.g., by adding EDTA).

Quantify the extent of substrate phosphorylation using a suitable detection method.
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Plot the percentage of kinase inhibition against the logarithm of the A-419259 concentration

and fit the data to a dose-response curve to determine the IC₅₀ value.

Cell Proliferation Assay
This protocol describes a method to evaluate the anti-proliferative effects of A-419259 on

cancer cell lines.

Objective: To determine the IC₅₀ value of A-419259 for inhibiting the proliferation of a specific

cell line.

Materials:

Cancer cell line of interest (e.g., K-562, Meg-01).[3]

Complete cell culture medium.

A-419259 stock solution.

Cell proliferation reagent (e.g., Calcein-AM, MTS, or similar viability dyes).[9]

96-well cell culture plates.

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of A-419259 in complete cell culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of A-419259 or vehicle control.

Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂

incubator.

Add the cell proliferation reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.
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Measure the signal (e.g., fluorescence or absorbance) using a plate reader.

Calculate the percentage of cell proliferation inhibition relative to the vehicle control and

determine the IC₅₀ value by plotting the inhibition against the drug concentration.
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Caption: Workflow for a cell proliferation assay with A-419259.
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Good Manufacturing Practice (GMP) Grade
The availability of A-419259 in GMP grade signifies that it is produced and controlled according

to strict quality standards.[2][10] Good Manufacturing Practice is a system for ensuring that

products are consistently produced and controlled according to quality standards appropriate

for their intended use.[11]

Key Principles of GMP in Chemical Manufacturing:

Quality Management: A comprehensive quality system is in place to ensure product quality.

[12]

Personnel: Adequately trained personnel are responsible for manufacturing and quality

control.[12]

Premises and Equipment: Facilities and equipment are designed, maintained, and calibrated

to prevent contamination and ensure consistent production.[12][13]

Documentation and Records: All processes are clearly defined, and all manufacturing and

testing activities are meticulously documented.[12]

Production: Manufacturing processes are validated to ensure they consistently produce a

product of the required quality.[11]

Quality Control: Rigorous testing is performed on starting materials, intermediates, and the

final product to ensure they meet specifications.[13]

Validation: Processes and analytical methods are validated to demonstrate their reliability.

[12]

While specific details of the GMP manufacturing process for A-419259 are proprietary, the GMP

designation provides assurance of its purity, identity, and quality, making it suitable for use in

preclinical studies and as an ancillary reagent in cell therapy applications.[2]

Handling and Storage
Storage:
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Solid Form: Store at room temperature, desiccated.[5] For long-term storage, -20°C is

recommended.[9]

Solutions: Prepare fresh solutions for optimal results.[6] Stock solutions in DMSO can be

stored at -80°C for extended periods.[9] Avoid repeated freeze-thaw cycles.

Safety:

Handle in accordance with standard laboratory safety procedures.

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

This document is intended for research purposes only and not for human or veterinary use. The

information provided is based on publicly available data and should be used as a guide.

Researchers should consult the relevant literature and supplier documentation for the most up-

to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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